Cas no 494846-31-0 (Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-,(1R,3R)-)

Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-,(1R,3R)- structure
494846-31-0 structure
Product Name:Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-,(1R,3R)-
CAS No:494846-31-0
MF:C13H16O3
MW:220.264344215393
CID:1522666
Update Time:2024-08-24

Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-,(1R,3R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-,(1R,3R)-
    • Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-, (1R,3R)-
    • Inchi: 1S/C13H16O3/c1-13(2)10(11(13)12(14)15)8-4-6-9(16-3)7-5-8/h4-7,10-11H,1-3H3,(H,14,15)/t10-,11+/m1/s1
    • InChI Key: HUYGRUXPOKDGSO-MNOVXSKESA-N
    • SMILES: [C@@H]1(C(O)=O)[C@@H](C2=CC=C(OC)C=C2)C1(C)C

Computed Properties

  • Exact Mass: 220.10998

Experimental Properties

  • Density: 1.146±0.06 g/cm3(Predicted)
  • Boiling Point: 356.1±42.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.83±0.22(Predicted)
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